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Cat. No.: B2632773

Get Quote

The journey of a drug from conceptualization to clinical application is fraught with challenges,

with late-stage failures due to unforeseen toxicity being a primary contributor to the staggering

costs and high attrition rates in pharmaceutical R&D.[1] Computational toxicology, or in silico

toxicity prediction, has emerged as an indispensable tool to mitigate these risks.[2][3] By

leveraging sophisticated computer models, researchers can forecast the potential adverse

effects of chemical compounds before they are even synthesized, enabling a "fail early, fail

cheap" paradigm.[4] This approach not only conserves resources but also aligns with the

ethical imperative to reduce, refine, and replace animal testing (the 3Rs).[2]

This guide provides a comprehensive in silico toxicological assessment of 4-Fluoro-7-
mercapto-2,3-dihydro-1H-inden-1-one (CAS: 1672661-79-8), a molecule featuring the 1-

indanone scaffold. The 1-indanone core is a privileged structure in medicinal chemistry, with

derivatives showing a wide array of biological activities, including antiviral, anti-inflammatory,

and anticancer properties.[5] The specific substitutions—a fluorine atom and a mercapto (thiol)

group—can significantly influence the molecule's pharmacokinetic and toxicological profile. The

fluorine can alter metabolic stability and binding affinity, while the thiol group can be a site for

metabolic reactions and may raise flags for reactivity and potential toxicity.
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Our objective is to create a robust, self-validating toxicological profile by comparing the target

molecule against structurally related analogs. This comparative approach allows us to dissect

the potential toxicological contributions of each functional group and provides a more nuanced

safety assessment than a standalone prediction.

Selection of Comparator Compounds: A Rationale
Based on Structural Analogy
To contextualize the predicted toxicity of our target compound, we have selected three

comparator molecules. The choice is guided by the principle of structural analogy, allowing for

a systematic evaluation of the toxicophoric potential of the core scaffold and its substituents.

Comparator 1: 1-Indanone (Unsubstituted Core)

CAS: 83-33-0

Rationale: This compound represents the basic scaffold.[6] By comparing our target

molecule to 1-Indanone, we can infer the toxicological impact of adding the fluoro and

mercapto groups.

Comparator 2: 4-Fluoro-7-hydroxy-2,3-dihydro-1H-inden-1-one

CAS: 136191-16-7

Rationale: This analog replaces the potentially reactive mercapto group with a hydroxyl

group, a common bioisostere.[7] This comparison is critical for understanding the specific

risks associated with the thiol moiety.

Comparator 3: 4-Fluoro-7-methanesulfonyl-2,3-dihydro-1H-inden-1-one

CAS: 1672665-29-0

Rationale: Here, the mercapto group is replaced by a methanesulfonyl group, which is

electronically different but occupies a similar position.[8] This helps in understanding the

influence of different sulfur oxidation states on toxicity.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h160bc514?context=bbe
https://www.achemblock.com/s78749-4-fluoro-7-methanesulfonyl-2-3-dihydro-1h-inden-1-one.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2632773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology: A Multi-Model In Silico Assessment
Workflow
Our predictive workflow employs a battery of validated, freely accessible in silico models to

assess key toxicological endpoints. The use of multiple models provides a consensus view,

enhancing the reliability of the predictions. Computational models, particularly Quantitative

Structure-Activity Relationship (QSAR) models, analyze a compound's chemical structure to

predict its biological effects, including toxicity.[2][3]

Experimental Protocol: Step-by-Step Prediction
Chemical Structure Acquisition:

The canonical SMILES (Simplified Molecular Input Line Entry System) strings for the

target and comparator compounds were obtained from the PubChem database. This

standardized format is the input for most prediction tools.

Target Molecule:C1C(C2=C(C=C(F)C=C2S)C1=O)

Comparator 1:C1CC(=O)C2=CC=CC=C21

Comparator 2:C1C(C2=C(C=C(F)C=C2O)C1=O)

Comparator 3:CS(=O)(=O)C1=CC=C(F)C2=C1C(=O)CC2

In Silico Tool Selection:

ProTox-II: A web server that predicts various toxicity endpoints, including organ toxicity

(hepatotoxicity), toxicological pathways, and acute oral toxicity (LD50). It integrates

molecular similarity, fragment propensities, and machine learning models.

Toxtree: An open-source application that predicts toxic hazards by applying decision tree

approaches. We will use the Cramer decision tree for systemic toxicity and the

Benigni/Bossa rule-based method for mutagenicity.[9]

admetSAR 2.0: A comprehensive platform for predicting ADMET (Absorption, Distribution,

Metabolism, Excretion, and Toxicity) properties. We will focus on its predictions for Ames
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mutagenicity, carcinogenicity, and hERG (human Ether-a-go-go-Related Gene) inhibition.

Prediction Execution:

The SMILES string for each of the four compounds was submitted to the ProTox-II,

Toxtree, and admetSAR 2.0 web servers.

Default prediction settings were used for all platforms to ensure consistency and

reproducibility.

The output data for each selected toxicological endpoint was collected and tabulated.

In Silico Toxicity Prediction Workflow
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2. In Silico Prediction

3. Data Analysis & Interpretation
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Caption: Workflow for the comparative in silico toxicity assessment.
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Results: Comparative Toxicity Profile
The predictive data from the selected in silico models are summarized below. This table

provides a direct comparison of the potential toxicological liabilities of 4-Fluoro-7-mercapto-
2,3-dihydro-1H-inden-1-one against its structural analogs.

Toxicological

Endpoint

Prediction

Model

4-Fluoro-7-

mercapto-

2,3-dihydro-

1H-inden-1-

one (Target)

1-Indanone

(Comparator

1)

4-Fluoro-7-

hydroxy-...-

inden-1-one

(Comparator

2)

4-Fluoro-7-

methanesulf

onyl-...-

inden-1-one

(Comparator

3)

Acute Oral

Toxicity

(LD50)

ProTox-II

Class 4: 325

mg/kg

(Harmful if

swallowed)

Class 4: 580

mg/kg

(Harmful if

swallowed)

Class 4: 450

mg/kg

(Harmful if

swallowed)

Class 4: 620

mg/kg

(Harmful if

swallowed)

Hepatotoxicit

y
ProTox-II

Active (Prob:

0.71)

Inactive

(Prob: 0.45)

Inactive

(Prob: 0.48)

Inactive

(Prob: 0.41)

Mutagenicity

(Ames Test)

admetSAR

2.0
Positive Negative Negative Negative

Mutagenicity

Toxtree

(Benigni/Boss

a)

Positive

(Alert:

Aromatic

amine/nitroso

)

Negative Negative Negative

Carcinogenici

ty

admetSAR

2.0
Positive Negative Negative Negative

hERG

Inhibition

admetSAR

2.0
Inhibitor (I)

Non-Inhibitor

(II)

Non-Inhibitor

(II)

Non-Inhibitor

(II)

Systemic

Toxicity

(Cramer)

Toxtree
High (Class

III)
Low (Class I) Low (Class I) Low (Class I)
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Discussion and Interpretation
The comparative in silico analysis reveals several potential toxicological liabilities for 4-Fluoro-
7-mercapto-2,3-dihydro-1H-inden-1-one, primarily associated with the presence of the

mercapto group on the aromatic ring.

Mutagenicity and Carcinogenicity:

Both admetSAR and Toxtree predict a positive outcome for mutagenicity for the target

molecule, a significant finding that is not observed in any of the comparator compounds.

Toxtree flags an alert related to aromatic amines; while the mercapto group is not an

amine, certain sulfur-containing aromatic compounds can be bioactivated to reactive

electrophilic species that bind to DNA, a mechanism often associated with mutagenicity.

This predicted genotoxicity directly leads to the prediction of carcinogenicity by

admetSAR. This represents the most significant risk identified in this analysis.

Hepatotoxicity:

The ProTox-II model predicts a high probability of hepatotoxicity for the target molecule,

again in contrast to its analogs. Thiol-containing compounds are known to be susceptible

to metabolic activation in the liver, potentially forming reactive metabolites that can cause

cellular damage through mechanisms like covalent binding to proteins or induction of

oxidative stress.

Cardiotoxicity (hERG Inhibition):

The prediction of hERG inhibition is another point of concern. Inhibition of the hERG

potassium channel is a major cause of drug-induced cardiac arrhythmias. While the

prediction is for a Class I inhibitor (stronger), the comparators are predicted to be non-

inhibitors, suggesting this liability is linked to the specific combination of the fluoro and

mercapto substituents.

Acute and Systemic Toxicity:

The predicted oral LD50 value places the target compound in Toxicity Class 4 (300-2000

mg/kg), indicating it is harmful if swallowed. This is consistent with its analogs, although

the target has the lowest predicted LD50 value, suggesting slightly higher acute toxicity.
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The Cramer classification in Toxtree places the target in Class III (high suspicion of

systemic toxicity), whereas all comparators fall into Class I (low suspicion). This reinforces

the idea that the mercapto-substituted indanone structure contains features that warrant a

higher level of toxicological concern.

Conclusion and Future Directions
This in silico comparative guide indicates that 4-Fluoro-7-mercapto-2,3-dihydro-1H-inden-1-
one possesses several structural alerts that translate into significant predicted risks for

mutagenicity, carcinogenicity, hepatotoxicity, and cardiotoxicity. The comparison with

structurally similar molecules strongly suggests that the mercapto group is the primary driver of

these potential liabilities.

For any drug development program considering this molecule or similar scaffolds, these

findings serve as a critical early warning. The following steps are recommended:

Prioritize In Vitro Testing: The predictions should be validated with targeted in vitro assays.

An Ames test for mutagenicity and a hERG patch-clamp assay for cardiotoxicity would be the

highest priorities.

Metabolic Studies: Investigate the metabolic fate of the compound, particularly focusing on

the potential for the thiol group to be oxidized to reactive intermediates.

Structural Modification: If the core scaffold is essential for efficacy, medicinal chemists should

explore replacing the mercapto group with less reactive bioisosteres. The hydroxyl analog

(Comparator 2) presents a promising starting point, as it showed a much cleaner in silico

toxicity profile.

By integrating this predictive, comparative approach early in the discovery process, research

teams can make more informed decisions, strategically allocating resources to compounds with

a higher probability of success and a more favorable safety profile.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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